Cas no 1461707-27-6 (3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)morpholine)

• Product Name: 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)morpholine
• CAS No: 1461707-27-6
• MF: C₁₆H₂₁N₃O
• MW: 271.357443571091
• CID: 4600986
• PubChem ID: 75451020
• Update Time: 2025-05-24

3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)-morpholine
• Morpholine, 3-[3,5-dimethyl-1-(phenylmethyl)-1H-pyrazol-4-yl]-
• 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)morpholine

• Inchi： 1S/C16H21N3O/c1-12-16(15-11-20-9-8-17-15)13(2)19(18-12)10-14-6-4-3-5-7-14/h3-7,15,17H,8-11H2,1-2H3
• InChI Key： WIMYCIGEWONJBR-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1=C(C)N(CC2=CC=CC=C2)N=C1C

Additional information on 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)morpholine

3-(1-Benzyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Morpholine: A Comprehensive Overview

The compound 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)morpholine, identified by the CAS number 1461707-27-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of morpholine, a heterocyclic amine widely used in organic synthesis and drug development. The presence of the pyrazole ring, substituted with benzyl and dimethyl groups, introduces unique electronic and steric properties that make this compound a valuable subject of study in contemporary research.

Recent studies have highlighted the importance of morpholine derivatives in medicinal chemistry, particularly due to their ability to act as bioisosteres or scaffolds for drug design. The pyrazole moiety, a five-membered aromatic ring containing two adjacent nitrogen atoms, is known for its stability and ability to engage in hydrogen bonding. In the case of 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)morpholine, the substitution pattern on the pyrazole ring further enhances its potential as a bioactive molecule. The benzyl group provides lipophilicity, while the dimethyl substituents contribute to steric bulk and electronic modulation.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for therapeutic intervention in diseases such as cancer. The morpholine ring's flexibility allows for interactions with the ATP-binding pocket of kinases, while the pyrazole group can serve as a hinge-binding motif—a key feature in kinase inhibitor design. Recent research has demonstrated that similar compounds exhibit potent inhibitory activity against targets such as Src family kinases and cyclin-dependent kinases (CDKs), suggesting that 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)morpholine may possess similar properties.

In addition to its kinase inhibitory potential, this compound has shown promise in other therapeutic areas. For instance, its ability to modulate ion channels has been explored in the context of treating neurological disorders such as epilepsy and chronic pain. The morpholine backbone is known to interact with voltage-gated sodium channels (Nav), which are implicated in these conditions. The substitution pattern on the pyrazole ring further enhances selectivity and potency, making this compound a compelling candidate for drug development.

The synthesis of 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)morpholine typically involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of the pyrazole ring via cyclization reactions and subsequent functionalization to introduce the benzyl and dimethyl groups. The morpholine ring is then incorporated through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and sustainable routes to this compound.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 389 g/mol, with a melting point around 220°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile—a property that facilitates its use in various analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry.

In terms of stability, 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-Yl)Morpholine demonstrates reasonable thermal stability under normal storage conditions. However, exposure to strong oxidizing agents or prolonged heating may lead to decomposition or side reactions. These characteristics underscore the importance of proper handling and storage procedures when working with this compound.

The pharmacokinetic profile of this compound has been studied extensively in preclinical models. It exhibits moderate oral bioavailability due to its lipophilic nature but shows rapid clearance from systemic circulation due to hepatic metabolism. Efforts are currently underway to optimize its pharmacokinetic properties through structural modifications aimed at improving solubility and reducing metabolic liability.

In conclusion, 3-(1-benzyl-3,5-dimethyl-1H-pyrazol-Yl)Morpholine, with its unique structural features and diverse biological activities, represents an exciting area of research at the intersection of organic synthesis and drug discovery. Its potential applications span across oncology, neuroscience, and other therapeutic areas, making it a subject of continued interest for researchers worldwide.